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Compound of Interest

Compound Name: Fura-4F, Pentapotassium salt
CAS No.: 299172-08-0
Cat. No.: B1147991
Get Quote
. J

Part 1: Introduction & Mechanistic Rationale
The "Low Affinity" Advantage

Calcium imaging often suffers from saturation artifacts when using high-affinity dyes like Fura-2

(

nM) in neurons or cardiomyocytes where

spikes can reach micromolar levels. Fura-4F pentapotassium salt is a ratiometric calcium
indicator designed specifically to resolve these high-amplitude events.

With a dissociation constant (

) of approximately 0.77 uM (770 nM), Fura-4F remains linear and sensitive in ranges where
Fura-2 is fully saturated.

The Critical Distinction: Salt vs. AM Ester

WARNING: This protocol is specific to the Pentapotassium Salt form.
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o Fura-4F AM: Cell-permeant, passively diffuses, requires esterase cleavage. Prone to
compartmentalization and incomplete hydrolysis.

e Fura-4F Salt (This Protocol): Cell-impermeant.[1][2][3][4] It cannot cross the plasma
membrane passively.[5] It requires physical delivery (Patch-Clamp or Electroporation).

Why use the Salt form?

» Stoichiometric Precision: You control exactly how much dye enters the cell (via pipette
concentration).

e Cytosolic Specificity: Unlike AM esters, the salt form does not get trapped in organelles
(ER/Mitochondria), ensuring the signal originates purely from the cytosol.

e Immediate Stability: No incubation/de-esterification time required; recording can begin
immediately after whole-cell break-in.

Part 2: Technical Specifications

Property Value Notes

Molecular Weight ~836 g/mol Pentapotassium salt form
Excitation 340 nm /380 nm Ratiometric (Dual Excitation)
Emission ~510 nm Single Emission

( 770 nM (0.77 uM) In presence of 1mM

C)

Solubility Water, Intracellular Buffer mM

Storage -20°C, Desiccated, Dark Avoid freeze-thaw cycles

Part 3: Primary Protocol — Whole-Cell Patch Clamp
Loading

The Gold Standard for single-cell kinetic analysis.
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Reagent Preparation[1][6][7][8]

o Stock Solution (10 mM): Dissolve 1 mg of Fura-4F Pentapotassium Salt in roughly 120

L of nuclease-free water (calculate exact volume based on lot-specific MW). Aliquot into 2
L volumes and store at -20°C.

« Internal Pipette Solution (Example for Neurons):
o 130 mM K-Gluconate
o 10 mM KCI
o 10 mM HEPES
o 4 mM Mg-ATP
o 0.3 mM Na-GTP
o 10 mM Phosphocreatine
o pH: Adjust to 7.25 with KOH.
o Osmolarity: 285-295 mOsm.

o Note: Do not add EGTA or BAPTA. Fura-4F acts as the buffer.

Loading Procedure

Step 1: Final Dilution On the day of the experiment, dilute the Fura-4F Stock (10 mM) directly
into the Internal Pipette Solution to a final concentration of 50 - 100 pM.

e Why this concentration? 50-100 uM provides sufficient signal-to-noise ratio (SNR) for
imaging without causing excessive calcium buffering that dampens physiological signals.

Step 2: Pipette Filling Fill the patch pipette (resistance 3-5 M

) with the Fura-4F internal solution. Protect the pipette holder from direct light to prevent
photobleaching before recording.
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Step 3: Seal and Break-In Establish a G

seal on the target cell. Apply suction to rupture the membrane (Whole-Cell configuration).

Step 4: Diffusion Phase Allow 5 to 10 minutes for the dye to diffuse from the pipette into the
soma and dendrites.

¢ Visual Check: You will see the cell fill under 380 nm excitation.

« Stability: Unlike AM loading, the dye concentration is clamped to the pipette concentration,
ensuring a stable baseline for hours.

Experimental Workflow Diagram

Prepare Internal Sol. Fill Pipette Giga-Ohm Seal Suction Membrane Rupture Equilibration Diffusion Phase Stable Baseline Ratiometric Imaging

(Fura-4F: 50-100 pM) (Cell Attached) (Whole Cell) (5-10 mins) (340/380 nm)

Click to download full resolution via product page
Caption: Workflow for precise intracellular delivery of Fura-4F via patch pipette.
Part 4: Secondary Protocol - Bulk Electroporation
For loading cell suspensions or adherent monolayers when patch clamp is not feasible.

o Cell Prep: Trypsinize cells and wash 2x with electroporation buffer (low conductivity).
Resuspend at

cells/mL.

e Dye Addition: Add Fura-4F Pentapotassium Salt to a final concentration of 200 - 500 UM in
the suspension. (Higher concentration needed extracellularly to drive entry).

o Pulse: Electroporate using parameters optimized for your cell line (e.g., CHO cells: 300V,
900

F, exponential decay).
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» Recovery: Immediately transfer cells to warm culture media. Allow 30 minutes for membrane
resealing.

e Wash: Wash cells 3x with imaging buffer to remove extracellular dye.

Part 5: Data Analysis & Calibration
The Ratiometric Equation

Calculate intracellular calcium

using the Grynkiewicz equation:

Where:

: Measured ratio (

).

: Ratio at zero

: Ratio at saturating

: The ratio of fluorescence at 380 nm in zero

to saturating

(
).

. Effective dissociation constant (use 770 nM as starting point).

In-Situ Calibration (Recommended)

Because intracellular viscosity affects dye behavior, perform an end-point calibration:

e Measure
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(Physiological): Record your data.

e Measure

: Perfuse cells with

-free buffer + 10 uM lonomycin + 5 mM EGTA.
e Measure

. Perfuse with buffer containing 10 mM

+ 10 puM lonomycin.

Signaling Logic Diagram
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Caption: Fura-4F spectral shift mechanism. Note the inverse relationship at 380nm upon Ca2+
binding.
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¢ Grynkiewicz, G., Poenie, M., & Tsien, R. Y. (1985). "A new generation of Ca2+ indicators with
greatly improved fluorescence properties.” Journal of Biological Chemistry, 260(6), 3440-
3450.

e Neher, E. (1995). "The use of fura-2 for estimating Ca buffering and Ca fluxes in rat
chromaffin cells." Neuropharmacology, 34(11), 1407-1418. (Foundational text on patch-
clamp dye loading).

* AAT Bioquest. "Calcium Indicators and their Applications.” AAT Bioguest Knowledge Base.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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